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Compound of Interest

Compound Name: Dimyristolein

Cat. No.: B15548706

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of dimyristolein
(1,2-dimyristoleoyl-sn-glycerol) as a substrate in enzyme assays, focusing on Diacylglycerol

Lipase (DAGL) and Hormone-Sensitive Lipase (HSL).

Introduction
Dimyristolein is a diacylglycerol (DAG) containing two myristoleic acid acyl chains. As a key

intermediate in lipid metabolism, it serves as a substrate for several lipases. Understanding the

kinetics and mechanisms of enzymes that metabolize dimyristolein is crucial for research in

areas such as endocannabinoid signaling, lipid metabolism, and the development of

therapeutics for related disorders. This document outlines the primary enzymes that act on

dimyristolein, presents available kinetic data with analogous substrates, and provides detailed

protocols for performing enzyme assays.

Enzymes Utilizing Dimyristolein as a Substrate
Two major enzymes have been identified to hydrolyze diacylglycerols like dimyristolein:
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Diacylglycerol Lipase (DAGL): Specifically, DAGLα and DAGLβ are integral membrane

proteins that selectively hydrolyze the ester bond at the sn-1 position of diacylglycerols. This

reaction is a critical step in the biosynthesis of the endocannabinoid 2-arachidonoylglycerol

(2-AG).[1][2][3]

Hormone-Sensitive Lipase (HSL): HSL is an intracellular lipase with broad substrate

specificity, capable of hydrolyzing triacylglycerols, diacylglycerols, and monoacylglycerols.[3]

[4][5] Notably, HSL exhibits a significantly higher affinity for diacylglycerols compared to

triacylglycerols, making it a key enzyme in the catabolism of DAGs.[3]

Quantitative Data
Direct kinetic data (Km and Vmax) for dimyristolein as a substrate for DAGL and HSL are not

readily available in the reviewed literature. However, data from studies using structurally similar

diacylglycerol substrates provide valuable insights into the potential kinetic parameters for

dimyristolein. The following table summarizes kinetic data for DAGL isoforms with a relevant

substrate, sn-1-stearoyl-2-[¹⁴C]arachidonoyl-glycerol.

Enzyme Substrate Km (µM)
Vmax
(nmol/min/mg
protein)

Source

Diacylglycerol

Lipase α

(DAGLα)

sn-1-stearoyl-2-

[¹⁴C]arachidonoyl

-glycerol

154.7 ± 19.1 Not Reported [6]

Diacylglycerol

Lipase β

(DAGLβ)

sn-1-stearoyl-2-

[¹⁴C]arachidonoyl

-glycerol

74.1 ± 4.9 Not Reported [6]

Native Bovine

Brain

Diacylglycerol

Lipase

1,2-diacyl-sn-

glycerols
Not Reported 616 [1]

Note: The provided Vmax for bovine brain DAGL represents the activity of the native enzyme

preparation with a general diacylglycerol substrate. It is anticipated that the kinetic parameters
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for dimyristolein would be within a similar order of magnitude.

Signaling Pathways
The enzymatic activity of DAGL and HSL on dimyristolein is integrated into crucial signaling

pathways.

Diacylglycerol Lipase and the Endocannabinoid System
DAGL plays a pivotal role in the "on-demand" synthesis of the endocannabinoid 2-AG.[7] This

pathway is initiated by the activation of G-protein coupled receptors (GPCRs) or receptor

tyrosine kinases (RTKs), leading to the activation of phospholipase C (PLC). PLC cleaves

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG), such as dimyristolein. DAGL then hydrolyzes the DAG at the sn-1 position to produce

2-AG.[1][2] 2-AG acts as a retrograde messenger, activating presynaptic cannabinoid receptor

type 1 (CB1), which in turn suppresses neurotransmitter release.[1][2][8]

GPCR/RTK Phospholipase C
(PLC)

Activates
PIP2

Hydrolyzes

IP3

Dimyristolein
(DAG)

Diacylglycerol Lipase
(DAGL)

Substrate
2-AG

Produces CB1 Receptor
(Presynaptic)

Activates Neurotransmitter
Release Inhibition

Inhibits

Catecholamines β-Adrenergic
Receptor

Bind

Adenylyl Cyclase

Activates

ATP
Converts

cAMP Protein Kinase A
(PKA)

Activates
HSL (inactive)

Phosphorylates
HSL (active) Dimyristolein

(DAG)
Hydrolyzes Monoacylglycerol +

Free Fatty Acid

Insulin
Inhibits

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15548706/docs?utm_src=pdf-body#application-notes-and-protocols-dimyristolein-as-a-substrate-in-specific-enzyme-assays
https://www.benchchem.com/product/b15548706/docs?utm_src=pdf-body#application-notes-and-protocols-dimyristolein-as-a-substrate-in-specific-enzyme-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC3800453/
https://www.benchchem.com/product/b15548706/docs?utm_src=pdf-body#application-notes-and-protocols-dimyristolein-as-a-substrate-in-specific-enzyme-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC3481529/
https://pubmed.ncbi.nlm.nih.gov/23108545/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3481529/
https://pubmed.ncbi.nlm.nih.gov/23108545/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6634037/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Radiolabeled
Dimyristolein Emulsion

Incubate Enzyme with Substrate
(37°C)

Terminate Reaction &
Extract Lipids

Separate Lipids by TLC

Quantify Radiolabeled Products

End

 

Start

Prepare Dimyristolein Emulsion

Activate HSL (optional)

Incubate Enzyme with Substrate
(37°C)

Terminate Reaction &
Extract Free Fatty Acids

Quantify Free Fatty Acids

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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